Cas no 7752-57-0 ( )

• Product name: &nbsp
• CAS No: 7752-57-0
• MF: C₂₄H₂₅N₃O
• MW: 371.474805593491
• CID: 983546
• PubChem ID: 135491193

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]-5-(4-phenylbutyl)-1H-pyrimidin-4-one
• 2-amino-6-(4-phenyl-buta-1,3-dienyl)-5-(4-phenyl-butyl)-3H-pyrimidin-4-one
• 2-Amino-6-hydroxy-4-< 4-phenyl-butadien-(1,3)-yl> -5-(4-phenyl-butyl)-pyrimidin
• 4-Hydroxy-2-amino-6-< 4-phenyl-butadien-(1.3)-yl> -5-(4-phenyl-butyl)-pyrimidin
• AC1O0MP3
• NSC211591
• NSC-211591
• DTXSID60421712
• 7752-57-0
• &nbsp;

• Inchi： InChI=1S/C24H25N3O/c25-24-26-22(18-10-8-16-20-13-5-2-6-14-20)21(23(28)27-24)17-9-7-15-19-11-3-1-4-12-19/h1-6,8,10-14,16,18H,7,9,15,17H2,(H3,25,26,27,28)/b16-8+,18-10+
• InChI Key： BBVVCBLUTXCTGO-DKHJZJQXSA-N
• SMILES： C1=CC=C(C=C1)CCCCC2=C(N=C(NC2=O)N)C=CC=CC3=CC=CC=C3

Computed Properties

• Exact Mass: 371.19995
• Monoisotopic Mass: 371.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 67.48